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Compound of Interest

Compound Name: Triphenylgermanium chloride

Cat. No.: B158819

Triphenylgermanium Chloride: A Comprehensive
Technical Guide

This technical guide provides an in-depth overview of the physical and chemical properties of
triphenylgermanium chloride ((CeHs)3GeCl). It is intended for researchers, scientists, and
professionals in drug development and materials science who utilize organogermanium
compounds. This document consolidates key data, outlines experimental methodologies, and
illustrates relevant chemical processes.

Core Physical and Chemical Properties

Triphenylgermanium chloride is an organogermanium compound featuring a central
germanium atom bonded to three phenyl groups and one chlorine atom.[1] It presents as a
white to light yellow crystalline solid and is a versatile reagent in synthetic chemistry.[1][2]

The following table summarizes the key identifiers and molecular data for triphenylgermanium
chloride.
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Identifier Value Reference
IUPAC Name chloro(triphenyl)germane [1112]

CAS Number 1626-24-0 [11[31[4][5]
EC Number 216-617-5 [2][4]
Molecular Formula CisH1s5CIGe [11121[3]
Linear Formula (CsHs)3GeCl [2][4]
Molecular Weight 339.4 g/mol [1][2][6]
MDL Number MFCD00000461 [2][5]

Quantitative physical properties are crucial for handling and experimental design. The data
below has been compiled from various sources.

Property Value Reference

White to yellow powder or

Appearance crystals [2]
Melting Point 112-115°C [21[31[41[5]
Boiling Point 285 °C at 12 mmHg [3][4]
Density 1.166 g/cm3 [3]

- Insoluble in water; Soluble in
Solubility ) [1112]
organic solvents

Spectroscopic data is essential for the characterization of triphenylgermanium chloride.
While detailed spectra are best consulted directly from spectral databases, general information
is available.
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Spectrum Type Availability Reference
1H NMR Data available [61[7]

13C NMR Data available [7]

FTIR Data available [6]

Mass Spectrometry Data available [7]

Chemical Reactivity and Stability

Triphenylgermanium chloride is a stable compound under standard conditions but exhibits
reactivity characteristic of organometallic halides.

 Stability: The compound is stable at normal conditions but may decompose upon heating,
releasing hazardous fumes.[1][8] It should be stored in a tightly closed container in a dry,
well-ventilated place.[8]

» Moisture Sensitivity: It is sensitive to moisture and reacts slowly with water.[3] This hydrolysis
reaction yields triphenylgermanol and hydrochloric acid.[1]

o Reactivity with Oxidizing Agents: It may react with strong oxidizing agents.[1][8]

e Precursor for Synthesis: It is a key starting material for synthesizing other organogermanium
compounds.[1] For example, it can react with phosphonic acids to form triphenylgermanium
derivatives or with dicarboxylic acids to create bis(triphenylgermanium) dicarboxylates.[1]

The reaction with water is a primary consideration for handling and storage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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